molecular formula C9H19BF4N2 B14857588 1,3-Di(propan-2-yl)-4,5-dihydroimidazol-1-ium;trifluoroborane;fluoride

1,3-Di(propan-2-yl)-4,5-dihydroimidazol-1-ium;trifluoroborane;fluoride

Cat. No.: B14857588
M. Wt: 242.07 g/mol
InChI Key: GYALXXZRTBBUEM-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

1,3-Diisopropylimidazolinium tetrafluoroborate can be synthesized through several synthetic routes. One common method involves the reaction of 1,3-diisopropylimidazolium chloride with tetrafluoroboric acid . The reaction is typically carried out under controlled conditions to ensure the purity and yield of the product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

1,3-Diisopropylimidazolinium tetrafluoroborate undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form different products.

    Reduction: It can also undergo reduction reactions, often using common reducing agents.

    Substitution: Substitution reactions are common, where one or more atoms in the compound are replaced by other atoms or groups.

    Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts.

    Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

Comparison with Similar Compounds

Properties

Molecular Formula

C9H19BF4N2

Molecular Weight

242.07 g/mol

IUPAC Name

1,3-di(propan-2-yl)-4,5-dihydroimidazol-1-ium;trifluoroborane;fluoride

InChI

InChI=1S/C9H19N2.BF3.FH/c1-8(2)10-5-6-11(7-10)9(3)4;2-1(3)4;/h7-9H,5-6H2,1-4H3;;1H/q+1;;/p-1

InChI Key

GYALXXZRTBBUEM-UHFFFAOYSA-M

Canonical SMILES

B(F)(F)F.CC(C)N1CC[N+](=C1)C(C)C.[F-]

Origin of Product

United States

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